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Compound of Interest

Compound Name: N,N-dimethyl-1-naphthylamine

Cat. No.: B7770724 Get Quote

CAS Number: 86-56-6

This in-depth technical guide serves as a core resource for researchers, scientists, and drug

development professionals on N,N-dimethyl-1-naphthylamine. It covers the compound's

chemical and physical properties, synthesis, key applications with detailed experimental

protocols, and essential safety information.

Core Chemical and Physical Data
N,N-Dimethyl-1-naphthylamine, also known as 1-dimethylaminonaphthalene, is an aromatic

amine.[1] It is a synthetic compound formally derived from 1-naphthylamine by the substitution

of the two hydrogen atoms of the amino group with methyl groups.[1]
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Property Value Source

CAS Number 86-56-6 [1]

Molecular Formula C₁₂H₁₃N [2]

Molecular Weight 171.24 g/mol [2]

Appearance Liquid [2]

Boiling Point 139-140 °C at 13 mmHg [1]

Density 1.042 g/cm³ at 25 °C [1]

Synonyms

1-Dimethylaminonaphthalene,

N,N-Dimethylnaphthalen-1-

amine, Dimethyl-alpha-

naphthylamine

[2]

Experimental Protocols
Synthesis of N,N-Dimethyl-1-naphthylamine via
Eschweiler-Clarke Reaction
A common and effective method for the synthesis of N,N-dimethyl-1-naphthylamine is the

Eschweiler-Clarke reaction, which involves the methylation of a primary amine.[3][4] This

reaction uses an excess of formic acid and formaldehyde to methylate 1-naphthylamine.[3]

Materials:

1-naphthylamine

Formaldehyde (37% aqueous solution)

Formic acid (88-98%)

Sodium hydroxide solution (for basification)

Dichloromethane or other suitable extraction solvent
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Anhydrous sodium sulfate

Standard laboratory glassware

Procedure:

In a round-bottom flask, dissolve 1-naphthylamine in an excess of formic acid.

Slowly add an excess of formaldehyde solution to the mixture while stirring.

Heat the reaction mixture to reflux for several hours until the reaction is complete (monitoring

by TLC or LC-MS is recommended).

Cool the reaction mixture to room temperature and carefully basify with a sodium hydroxide

solution to a pH > 10.

Extract the product with dichloromethane or another suitable organic solvent.

Combine the organic extracts, wash with water and brine, and dry over anhydrous sodium

sulfate.

Filter and concentrate the solvent under reduced pressure to yield the crude N,N-dimethyl-
1-naphthylamine.

Further purification can be achieved by vacuum distillation.

Nitrate Reductase Test
N,N-Dimethyl-1-naphthylamine is a key reagent in the nitrate reductase test, used to

determine the ability of an organism to reduce nitrate to nitrite.[1]

Materials:

Nitrate broth culture of the test organism

Reagent A: Sulfanilic acid solution

Reagent B: N,N-Dimethyl-1-naphthylamine solution
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Zinc dust (for confirmation of negative results)

Procedure:

Following incubation of the test organism in nitrate broth, add 5 drops of Reagent A and 5

drops of Reagent B to the culture tube.

Shake the tube well to mix the reagents with the medium.

Observe for a color change. The development of a distinct red or pink color within a few

minutes indicates the presence of nitrite and a positive test for nitrate reduction.

If no color change occurs, it may indicate either that the organism did not reduce nitrate, or

that it reduced nitrate completely to nitrogen gas.

To differentiate, add a small amount of zinc dust to the tube. If the medium turns red after the

addition of zinc, it confirms that nitrate was present and the test is negative. If the medium

remains colorless, it indicates that the nitrate was reduced to nitrogen gas, and the test is

positive.

Applications in Research and Development
The primary application of N,N-dimethyl-1-naphthylamine is as a chromogenic reagent for the

detection of nitrite ions. This property is exploited in various assays, most notably the Griess

test for nitrite, which has applications in fields ranging from clinical diagnostics to environmental

monitoring.

In the context of drug development, while not a therapeutic agent itself, its role in assays for

nitric oxide (NO) is significant. As NO is a critical signaling molecule in numerous physiological

and pathological processes, assays involving N,N-dimethyl-1-naphthylamine can be used to

screen for compounds that modulate NO production.

Logical Workflow Diagram
Below is a diagram illustrating the workflow of the Nitrate Reductase Test.
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Start:
Nitrate Broth Culture

Add Reagent A (Sulfanilic Acid)
and Reagent B (N,N-Dimethyl-1-naphthylamine)

Observe for Color Change

Red/Pink Color DevelopsYes

No Color Change
No

Positive:
Nitrate reduced to Nitrite

Add Zinc Dust Observe for Color Change

Red Color DevelopsYes

Remains Colorless
No

Negative:
Nitrate not reduced

Positive:
Nitrate reduced to N₂ gas

Click to download full resolution via product page

Caption: Workflow of the Nitrate Reductase Test.

Safety and Handling
N,N-Dimethyl-1-naphthylamine is harmful if swallowed and may cause skin, eye, and

respiratory irritation. It is essential to handle this chemical with appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat. Work should be conducted

in a well-ventilated area or under a fume hood. Store the compound in a cool, dry place away

from incompatible materials such as strong oxidizing agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7770724#n-n-dimethyl-1-naphthylamine-cas-number-
lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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